![molecular formula C16H23FN2O2 B256479 2-(2-fluorophenoxy)-N-[2-(piperidin-1-yl)ethyl]propanamide](/img/structure/B256479.png)
2-(2-fluorophenoxy)-N-[2-(piperidin-1-yl)ethyl]propanamide
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Overview
Description
2-(2-fluorophenoxy)-N-[2-(piperidin-1-yl)ethyl]propanamide is a chemical compound that has gained popularity in scientific research due to its potential therapeutic applications. This compound is also known as FPEP and has been the subject of numerous studies that have explored its chemical properties, synthesis methods, mechanism of action, and potential applications in medicine.
Mechanism of Action
The mechanism of action of FPEP is complex and involves the modulation of various molecular targets in the nervous system. FPEP has been shown to inhibit the activity of voltage-gated sodium channels, which are responsible for the generation and propagation of action potentials in neurons. By inhibiting the activity of these channels, FPEP can reduce the excitability of neurons and alleviate pain. FPEP has also been shown to modulate the activity of serotonin receptors, which are involved in the regulation of mood and emotions.
Biochemical and Physiological Effects
Studies have shown that FPEP can have a range of biochemical and physiological effects. FPEP has been shown to reduce the activity of voltage-gated sodium channels in neurons, which can reduce the excitability of these cells and alleviate pain. FPEP has also been shown to modulate the activity of serotonin receptors in the brain, which can regulate mood and emotions. In addition, FPEP has been shown to have anti-inflammatory effects, which can reduce inflammation and pain.
Advantages and Limitations for Lab Experiments
FPEP has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. FPEP is also highly selective for its molecular targets, which can reduce off-target effects in experiments. However, FPEP also has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous solutions. FPEP is also relatively expensive, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of FPEP. One direction is the development of new synthesis methods that can improve the yield and purity of the final product. Another direction is the exploration of FPEP's potential applications in other areas of medicine, such as cancer treatment and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of FPEP and its effects on the nervous system.
Synthesis Methods
The synthesis of FPEP involves the reaction of 2-fluorophenol with 1-bromo-2-propanone to form 2-(2-fluorophenoxy)propan-1-one. This intermediate compound is then reacted with 1-(piperidin-1-yl)ethan-1-amine to form the final product, 2-(2-fluorophenoxy)-N-[2-(piperidin-1-yl)ethyl]propanamide. The synthesis of FPEP has been optimized by various researchers to improve the yield and purity of the final product.
Scientific Research Applications
FPEP has been the subject of numerous studies that have explored its potential applications in medicine. One of the most promising applications of FPEP is in the treatment of neuropathic pain. Studies have shown that FPEP can alleviate neuropathic pain by inhibiting the activity of voltage-gated sodium channels in the nervous system. FPEP has also been studied for its potential use in the treatment of anxiety and depression. Studies have shown that FPEP can modulate the activity of serotonin receptors in the brain, which are involved in the regulation of mood and emotions.
properties
Molecular Formula |
C16H23FN2O2 |
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Molecular Weight |
294.36 g/mol |
IUPAC Name |
2-(2-fluorophenoxy)-N-(2-piperidin-1-ylethyl)propanamide |
InChI |
InChI=1S/C16H23FN2O2/c1-13(21-15-8-4-3-7-14(15)17)16(20)18-9-12-19-10-5-2-6-11-19/h3-4,7-8,13H,2,5-6,9-12H2,1H3,(H,18,20) |
InChI Key |
CEFVRDMSCMIZGZ-UHFFFAOYSA-N |
SMILES |
CC(C(=O)NCCN1CCCCC1)OC2=CC=CC=C2F |
Canonical SMILES |
CC(C(=O)NCCN1CCCCC1)OC2=CC=CC=C2F |
Origin of Product |
United States |
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